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Compound of Interest

(S)-5-aminopiperidin-2-one
Compound Name:
hydrochloride

Cat. No.: B591980

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-5-aminopiperidin-2-one hydrochloride is a chiral heterocyclic compound of interest in
medicinal chemistry and drug discovery. As a derivative of piperidinone, a common scaffold in
pharmacologically active molecules, understanding its fundamental physicochemical properties
is crucial for its potential development as a therapeutic agent. These properties govern its
absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation
characteristics. This technical guide provides a summary of the available physicochemical data
for (S)-5-aminopiperidin-2-one hydrochloride and outlines standard experimental protocols
for their determination.

Chemical Identity and Properties

A summary of the known identifying and physicochemical information for (S)-5-
aminopiperidin-2-one hydrochloride is presented in Table 1. It is important to note that while
basic identifiers are readily available, specific experimental values for several key
physicochemical parameters are not widely reported in publicly accessible literature. The data
presented are compiled from various chemical supplier databases.

Table 1: Physicochemical Properties of (S)-5-Aminopiperidin-2-one Hydrochloride
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Property Value Source

Chemical Structure

Molecular Formula CsH11CIN20 [1112][3]
Molecular Weight 150.61 g/mol [11121[3]
CAS Number 672883-95-3 [2]
Appearance Solid [1]
Melting Point Not reported

Aqueous Solubility Not reported

pKa Not reported

Experimental Protocols

Due to the lack of specific reported experimental data for several key properties of (S)-5-
aminopiperidin-2-one hydrochloride, this section provides detailed, generalized
methodologies for their determination. These protocols are standard in the field and can be
readily adapted by researchers.

Melting Point Determination

The melting point of a solid crystalline substance is a key indicator of its purity.
Methodology: Capillary Melting Point Method

e Sample Preparation: A small amount of finely powdered (S)-5-aminopiperidin-2-one
hydrochloride is packed into a thin-walled capillary tube, sealed at one end, to a height of
2-3 mm.
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o Apparatus: A calibrated melting point apparatus is used. The apparatus consists of a heated
block or oil bath to ensure uniform heating and a thermometer or an electronic temperature
sensor.

e Procedure:
o The capillary tube containing the sample is placed in the heating block of the apparatus.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to ensure
thermal equilibrium between the sample, the heating medium, and the thermometer.

o The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the last solid particle melts (completion of melting) are recorded.
This range is reported as the melting point.

 Purity Indication: A sharp melting point (a narrow range of 1-2 °C) is indicative of a pure
compound. Impurities tend to lower and broaden the melting range.

Aqueous Solubility Determination

Aqueous solubility is a critical parameter influencing the bioavailability of a drug candidate.
Methodology: Shake-Flask Method

o Preparation of Saturated Solution: An excess amount of (S)-5-aminopiperidin-2-one
hydrochloride is added to a known volume of purified water or a relevant buffer solution
(e.g., phosphate-buffered saline, pH 7.4) in a sealed container.

» Equilibration: The container is agitated in a constant temperature water bath (e.g., 25 °C or
37 °C) for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

e Phase Separation: After equilibration, the undissolved solid is separated from the solution by
centrifugation and/or filtration through a fine-pored, non-adsorptive filter.

» Quantification: The concentration of the dissolved compound in the clear supernatant or
filtrate is determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection or Liquid Chromatography-Mass Spectrometry
(LC-MS).
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» Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL or pg/mL)
or molarity (mol/L).

pKa Determination

The pKa value(s) of an ionizable compound like (S)-5-aminopiperidin-2-one hydrochloride
(which has a primary amine and an amide) dictates its charge state at different pH values,
which in turn affects its solubility, permeability, and receptor binding.

Methodology: Potentiometric Titration

o Sample Preparation: A precisely weighed amount of (S)-5-aminopiperidin-2-one
hydrochloride is dissolved in a known volume of purified water or a suitable co-solvent if
agueous solubility is low. The ionic strength of the solution is typically kept constant by
adding a background electrolyte (e.g., KCI).

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M
NaOH) for an acidic compound or a strong acid (e.g., 0.1 M HCI) for a basic compound. In
this case, titration with a strong base would be appropriate to determine the pKa of the
protonated amine.

» Data Collection: The pH of the solution is measured using a calibrated pH electrode after
each incremental addition of the titrant. The volume of titrant added and the corresponding
pH are recorded.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa value corresponds to the pH at the half-equivalence point, which is the point
where half of the ionizable group has been neutralized. This can be determined from the
inflection point of the first derivative of the titration curve.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the physicochemical characterization of
a new chemical entity like (S)-5-aminopiperidin-2-one hydrochloride.
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Caption: General workflow for the synthesis and physicochemical characterization of a
chemical compound.
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Biological Activity Context

While specific biological activity data for (S)-5-aminopiperidin-2-one hydrochloride is not
readily available in the searched literature, the broader class of aminopiperidine derivatives has
been investigated for various therapeutic applications. For instance, derivatives of
aminopiperidine have shown potential as antibacterial and antifungal agents. The development
of novel aminopiperidine derivatives has been explored for their activity against Gram-positive
bacteria, including resistant strains. These activities are often attributed to the specific
structural features of the piperidine ring and its substituents, which can allow for interactions
with biological targets. Further research would be required to determine the specific biological
activity profile of (S)-5-aminopiperidin-2-one hydrochloride.

Conclusion

This technical guide provides the foundational physicochemical information for (S)-5-
aminopiperidin-2-one hydrochloride based on available data. It is evident that while the
chemical identity of the compound is well-established, there is a significant gap in the publicly
available, experimentally determined quantitative data for key properties such as melting point,
aqueous solubility, and pKa. The provided standard experimental protocols offer a clear path
for researchers to determine these crucial parameters, which are essential for advancing the
study of this compound in the context of drug development. The logical workflow presented can
guide the systematic characterization of this and similar molecules. Further investigation into
the biological activities of (S)-5-aminopiperidin-2-one hydrochloride is warranted to explore
its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (S)-5-
Aminopiperidin-2-one Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591980#physicochemical-properties-of-s-5-
aminopiperidin-2-one-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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